2-Iodo-N-isopropyl-5-methylbenzamide
Overview
Description
2-Iodo-N-isopropyl-5-methylbenzamide is a useful research compound. Its molecular formula is C11H14INO and its molecular weight is 303.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Iodo-N-isopropyl-5-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Iodo-N-isopropyl-5-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photoinduced Arylation in Synthesizing Optical Applications : This compound is used in photoinduced arylation of hydroxyaryls in water, particularly in the synthesis of α-expanded coumarins, which have potential optical applications (Saporito, Rodríguez, & Baumgartner, 2019).
Catalyst for Alcohol Oxidation : It serves as a highly reactive and environmentally benign catalyst, especially for the oxidation of benzylic alcohols (Yakura, Fujiwara, Yamada, & Nambu, 2018).
Synthesis of Organic Compounds : The compound undergoes directed metalation and reacts with methyl iodide to produce 2-methoxy-6-methylbenzoic acid and lunularic acid (Reitz & Massey, 1990).
Potential Antiviral Activity : A related compound, 5-isopropyl-2-methylbenzene-1,3-diol, has been identified as a potent alcohol-based drug against SARS-CoV-2 (Palsaniya et al., 2021).
Imaging of Solid Tumors in Positron Emission Tomography : Fluorine-18-labeled analogs of this compound are useful for imaging the sigma2 receptor status of solid tumors (Tu et al., 2007).
Nuclear Medicine Imaging Agent : IBZM, a related compound, is potentially useful as a nuclear medicine imaging agent for investigating CNS D2 dopamine receptors in humans (Yang et al., 2008).
Study of Dopamine D-2 Receptors : [125I]Epidepride, another related compound, is a potent radioligand useful for studying the distribution of dopamine D-2 receptors in the brain (Paulis & Smith, 1991).
Cross-Coupling Reactions : 5-Iodo-1,2,3,4-tetrahydropyridines are useful in cross-coupling reactions and the construction of biorelated polycyclic compounds (Man et al., 2016).
properties
IUPAC Name |
2-iodo-5-methyl-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14INO/c1-7(2)13-11(14)9-6-8(3)4-5-10(9)12/h4-7H,1-3H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMNQTGVLSHCNBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)I)C(=O)NC(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-N-isopropyl-5-methylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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